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Compound of Interest

Compound Name: 3,3'-Dichlorobenzaldazine

Cat. No.: B1662941 Get Quote

3,3'-Dichlorobenzidine
CAS Number: 91-94-1[1][2][3]

Properties of 3,3'-Dichlorobenzidine
3,3'-Dichlorobenzidine is a gray to purple crystalline solid.[1][3] It is an organic compound with

the formula (C₆H₃Cl(NH₂))₂.[4] While the pure compound is pale yellow, commercial samples

are often colored.[4] It is practically insoluble in water.[1]

Summary of Physical and Chemical Properties:
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Property Value Reference

Molecular Formula C₁₂H₁₀Cl₂N₂ [2][4]

Molar Mass 253.13 g/mol [4]

Appearance Gray or purple crystalline solid [1][4]

Melting Point
132 to 133 °C (270 to 271 °F;

405 to 406 K)
[4]

Boiling Point 402 °C (756 °F; 675 K) [4]

Water Solubility 0.07% (15°C) [4]

pKa 2.70±0.10 [2]

Log Koc
High (suggesting low mobility

in soil)
[5][6]

Experimental Information and Applications
Synthesis: 3,3'-Dichlorobenzidine is prepared in a two-step process from 2-nitrochlorobenzene.

[4][6] The first step involves reduction with zinc in a basic solution to produce 2,2'-

dichlorodiphenylhydrazine. This intermediate then undergoes a benzidine rearrangement to

yield 3,3'-dichlorobenzidine.[4]

Uses: Historically, it was used in the production of dyes.[4][5][6] It is widely used in the

manufacturing of diarylide yellow pigments for printing inks.[4] It also serves as a curing agent

for isocyanate-terminated polymers and resins.[1]

Safety and Toxicity: 3,3'-Dichlorobenzidine is considered a carcinogen and has been shown to

increase the incidence of tumors in animals.[4] Due to its structural similarity to benzidine, a

known carcinogen, it is suspected to have a similar mechanism in causing bladder cancer in

humans.[4]

Due to the lack of information for "3,3'-Dichlorobenzaldazine," no experimental protocols or

signaling pathways can be provided. The creation of diagrams is also not possible without

relevant data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

